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Compound Name: 4-(2-Hydroxyethoxy)salicylic acid

CAS No.: 163451-82-9

Cat. No.: B1632672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Multifunctional Monomer for Modern
Polymers
4-(2-Hydroxyethoxy)salicylic acid is a uniquely structured aromatic compound poised to

address contemporary challenges in polymer science, particularly in the realms of

biodegradable plastics and advanced drug delivery systems. Its architecture combines a

salicylic acid core, known for its therapeutic properties and ability to form degradable polymer

backbones, with a flexible hydroxyethoxy side chain. This combination of a phenolic hydroxyl, a

carboxylic acid, and a primary alcohol group within one molecule offers a versatile platform for

creating polymers with tailored properties.

The salicylic acid moiety allows for the synthesis of aromatic polyesters and poly(anhydride-

esters) that are susceptible to hydrolysis, a key feature for creating environmentally benign

plastics and medical implants.[1][2] The flexible ether linkage and additional hydroxyl group

provide means to fine-tune physical properties such as solubility, glass transition temperature

(Tg), and hydrophilicity, overcoming the typical processing challenges associated with rigid

aromatic polymers.[3] This note provides a comprehensive guide to the properties, synthesis

protocols, and characterization of polymers derived from this high-potential monomer.
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Physicochemical Properties and Unique Reactivity
Understanding the inherent properties of 4-(2-Hydroxyethoxy)salicylic acid is fundamental to

its successful application in polymer synthesis.

Table 1: Physicochemical Properties of 4-(2-Hydroxyethoxy)salicylic Acid

Property Value Source(s)

Synonym

2-Hydroxy-4-(2-
hydroxyethoxy)benzoic
Acid

[4][5]

CAS Number 163451-82-9 [6][7]

Molecular Formula C9H10O5 [4]

Molecular Weight 198.17 g/mol [4]

Appearance
White to off-white crystalline

powder
[7][8]

Melting Point 206 °C [6][8]

| Purity | >97.0% |[4] |

The molecule possesses three distinct reactive sites for polymerization:

Carboxylic Acid (-COOH): Readily participates in esterification or amidation reactions. It is

the primary site for forming polyester or poly(anhydride-ester) linkages.

Phenolic Hydroxyl (-OH): Less reactive than the primary alcohol but can be involved in

polymerization, especially at higher temperatures or with appropriate catalysts. Its reactivity

can be enhanced by converting it to an acetate group.[9]

Primary Alcohol (-CH2CH2OH): The most nucleophilic of the hydroxyl groups, it readily

reacts with carboxylic acids, acid chlorides, or anhydrides to form ester bonds.

This trifunctional nature allows 4-(2-Hydroxyethoxy)salicylic acid to be used as an A-B2 type

monomer, potentially leading to branched or hyperbranched polymer architectures, or as a
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comonomer to introduce specific functionalities and modify the properties of linear polymers.

Applications in Polymer Synthesis
The unique structure of 4-(2-Hydroxyethoxy)salicylic acid makes it a valuable component in

several classes of polymers, particularly for biomedical applications.

Biodegradable Polyesters and Copolyesters
Aromatic polyesters are known for their thermal stability and mechanical strength, but often

suffer from poor processability and a lack of degradability.[3] Incorporating 4-(2-
Hydroxyethoxy)salicylic acid can mitigate these issues. The ester bonds formed from the

salicylic acid core are susceptible to hydrolysis, facilitating degradation.[1][10] The flexible ether

side-chain can disrupt chain packing, lowering the melting point and improving solubility.[3]

These polyesters are promising alternatives to persistent plastics like PET, with studies on

similar salicylic acid-derived polymers showing complete degradation in seawater over a period

of 60 days at 50°C.[1] They can be synthesized via melt polycondensation, a common

industrial technique that avoids the use of solvents.[11][12]

Poly(anhydride-esters) for Drug Delivery
Poly(anhydride-esters) are a class of biodegradable polymers highly valued for controlled drug

delivery applications.[2] The anhydride bonds are hydrolytically labile, leading to surface

erosion of the polymer matrix and a controlled release of encapsulated agents.[2][13] When 4-
(2-Hydroxyethoxy)salicylic acid is used, the polymer backbone itself becomes a prodrug, as

the polymer degrades to release salicylic acid, a well-known nonsteroidal anti-inflammatory

drug (NSAID).[14] This dual-functionality is highly desirable for medical implants and localized

drug delivery systems where controlling inflammation is crucial.[14][15] The degradation rate of

these polymers can be tuned by pH, allowing for targeted release in different physiological

environments.[13]

Detailed Experimental Protocols
Protocol 1: Synthesis of a Linear Polyester via Melt
Polycondensation
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This protocol describes the direct self-condensation of 4-(2-Hydroxyethoxy)salicylic acid to

form a polyester. This method is advantageous as it avoids solvents and simplifies purification.

[11]

Core Rationale: Melt polycondensation is a well-established technique for synthesizing

polyesters from hydroxy acids.[16] The reaction is driven by the removal of a condensation

byproduct (water) under high temperature and vacuum. A catalyst is often used to increase the

reaction rate and achieve high molecular weights.[17]

Materials and Reagents:

4-(2-Hydroxyethoxy)salicylic acid (>97% purity)

Tin(II) 2-ethylhexanoate (Sn(Oct)2) or another suitable esterification catalyst

Antioxidant (e.g., triphenyl phosphite)

High-purity Nitrogen (N2) gas

Methanol (for purification)

Chloroform or Dichloromethane (for dissolution and analysis)

Equipment:

Three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a

distillation condenser leading to a vacuum trap.

Heating mantle with a temperature controller.

High-vacuum pump.

Experimental Workflow Diagram:
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Stage 1: Monomer Preparation & Setup Stage 2: Polymerization Stage 3: Isolation & Purification

Stage 4: Characterization

Charge flask with monomer, 
 catalyst, and antioxidant

Assemble reaction apparatus 
 (stirrer, N2 inlet, condenser)

Purge with N2 (30 min)

Heat to 160°C under N2 
 (2 hours)

Increase temp to 180-200°C

Apply vacuum (<1 mmHg) 
 (4-6 hours)

Observe increase in viscosity

Cool reaction to RT under N2

Dissolve polymer in Chloroform

Precipitate in cold Methanol

Filter and collect polymer

Dry under vacuum at 40°C

FTIR, NMR, GPC, DSC

Click to download full resolution via product page

Caption: Workflow for polyester synthesis via melt polycondensation.

Step-by-Step Procedure:

Monomer Preparation: Dry the 4-(2-Hydroxyethoxy)salicylic acid under vacuum at 60°C

for 12 hours to remove any residual moisture.
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Reaction Setup: Charge the three-neck flask with the dried monomer (e.g., 10 g, 1

equivalent), catalyst (Sn(Oct)2, 0.05 mol%), and antioxidant (0.1 mol%).

Inert Atmosphere: Assemble the glassware and purge the system with dry nitrogen for at

least 30 minutes to remove oxygen, which can cause discoloration at high temperatures.

Initial Oligomerization: Begin mechanical stirring and heat the flask to 160°C under a gentle

flow of nitrogen. Maintain this temperature for 2 hours. Water will begin to distill from the

reaction mixture.

Causality Insight: This initial stage allows for the formation of low molecular weight

oligomers at a temperature below the monomer's melting point, ensuring a homogenous

reaction melt before applying high vacuum.

Polycondensation: Gradually increase the temperature to 180-200°C. Once the temperature

stabilizes, slowly apply a high vacuum (<1 mmHg).

Causality Insight: High vacuum is critical for efficiently removing the water byproduct,

which drives the polymerization equilibrium toward the formation of high molecular weight

polymer according to Le Châtelier's principle.[17]

Monitoring: Continue the reaction under vacuum for 4-6 hours. The progress can be

monitored by the increase in the viscosity of the melt (the load on the mechanical stirrer will

increase).

Isolation: Remove the heating mantle and allow the reactor to cool to room temperature

under a nitrogen atmosphere to prevent degradation of the hot polymer.

Purification: Dissolve the resulting solid polymer in a minimal amount of chloroform.

Precipitate the polymer by slowly adding the solution to a large volume of cold methanol with

vigorous stirring. This step removes unreacted monomer and low molecular weight

oligomers.

Drying: Filter the purified polymer and dry it in a vacuum oven at 40°C until a constant weight

is achieved.

Characterization of the Synthesized Polymer
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Thorough characterization is essential to confirm the polymer structure and determine its

physical properties.

Reaction Scheme Diagram:

Caption: Idealized polycondensation of 4-(2-Hydroxyethoxy)salicylic acid.

Table 2: Expected Polymer Characterization Data

Analysis Technique Expected Result Interpretation

FTIR Spectroscopy

Disappearance of broad -
OH acid peak (~3000
cm⁻¹). Appearance of
strong ester C=O stretch
(~1730 cm⁻¹).[11]

Confirms the conversion
of carboxylic acid and
alcohol groups into ester
linkages.

¹H-NMR Spectroscopy

Shift of protons adjacent to the

reacting -OH and -COOH

groups. Broadening of spectral

peaks.[18]

Confirms polymer formation

and provides information on

the repeat unit structure.

Gel Permeation (GPC)

Determination of Number

Average Molecular Weight

(Mn), Weight Average

Molecular Weight (Mw), and

Polydispersity Index (PDI).

Quantifies the molecular

weight and its distribution,

which are critical to mechanical

properties.

Differential Scanning (DSC)

Measurement of Glass

Transition Temperature (Tg).

Possible Melt Temperature

(Tm) if semi-crystalline.[11]

Determines the thermal

transitions of the polymer,

indicating its amorphous or

crystalline nature and service

temperature range. Salicylic

acid-based polyesters often

have a Tg around 85-90°C.[1]

[10]

| Thermogravimetric (TGA) | Onset of decomposition temperature (Td). | Assesses the thermal

stability of the polymer. Aromatic polyesters typically show high thermal stability.[19] |

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1632672?utm_src=pdf-body
https://idus.us.es/server/api/core/bitstreams/085d0549-971f-4e06-9d8d-9a5bbcdb8acf/content
https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-wholly-aromatic-polyesters-using-interfacial-polycondensation-technique.pdf
https://idus.us.es/server/api/core/bitstreams/085d0549-971f-4e06-9d8d-9a5bbcdb8acf/content
https://pubs.acs.org/doi/abs/10.1021/acsmacrolett.9b00890
https://experts.umn.edu/en/publications/readily-degradable-aromatic-polyesters-from-salicylic-acid/
https://pubs.rsc.org/en/content/articlelanding/2019/py/c9py00683d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting and Safety Considerations
Problem: Low Molecular Weight Polymer.

Cause: Insufficient removal of water; impure monomer; incorrect reaction temperature.

Solution: Ensure the monomer is perfectly dry. Check the vacuum system for leaks.

Optimize reaction time and temperature.

Problem: Polymer Discoloration (Yellowing/Browning).

Cause: Oxidation at high temperatures; side reactions.

Solution: Ensure a thorough nitrogen purge before heating. Use an antioxidant. Avoid

excessively high polymerization temperatures.

Safety:

Handle 4-(2-Hydroxyethoxy)salicylic acid with standard personal protective equipment

(gloves, safety glasses), as it can cause skin and eye irritation.

Melt polycondensation involves high temperatures and high vacuum. Use a safety shield

and ensure all glassware is rated for vacuum applications.

Conduct the reaction in a well-ventilated fume hood.

Conclusion and Future Outlook
4-(2-Hydroxyethoxy)salicylic acid is a highly adaptable monomer for synthesizing advanced

functional polymers. Its inherent biodegradability and the therapeutic nature of its degradation

products make it particularly suited for high-value applications in medicine and sustainable

materials. The protocols outlined here provide a solid foundation for researchers to explore the

synthesis of novel polyesters and poly(anhydride-esters). Future research may focus on

copolymerization to further tailor properties, the development of stereocontrolled polymerization

methods, and the exploration of these polymers in advanced applications such as tissue

engineering scaffolds and smart drug delivery systems that respond to local biological cues.[20]

[21]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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